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Compound of Interest

Compound Name: Solvent black 5

Cat. No.: B077087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Black 5, also known by its Colour Index name C.I. 50415 and commonly referred to as

Nigrosine Spirit Soluble, is a synthetic dye belonging to the azine class of compounds. It is not

a single chemical entity but rather a complex mixture of phenazine-based structures.[1] This

guide provides a comprehensive overview of the chemical and physical properties of Solvent
Black 5, outlines general synthesis and analytical methodologies, and presents key data in a

structured format for easy reference. Due to its nature as a mixture, some physical properties

may be presented as ranges or approximations.

Chemical and Physical Properties
Solvent Black 5 is characterized by its deep black, bluish-black powder appearance.[2] Its

properties are a composite of its various components.

General Properties
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Property Value Reference(s)

Common Name
Solvent Black 5, Nigrosine

Spirit Soluble, Oil Black B
[3][4]

Colour Index C.I. 50415 [1][3]

CAS Number 11099-03-9 [3][4]

Chemical Class Azine Dyes [2][3]

Physical Appearance Black to bluish-black powder [2][4]

Physicochemical Properties
Property Value Reference(s)

Molecular Formula Not well-defined (mixture) [3]

Melting Point
Typically >300 °C

(decomposes)
[5]

Heat Stability Stable up to 150-180 °C [4][5]

pH (in solution) 4.5 - 5.5 [2]

Maximum Absorption (λmax) ~567 nm (in Ethanol) [6]

Solubility
Solvent Black 5 is characteristically soluble in organic solvents and insoluble in water.[3][5]
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Solvent Solubility Reference(s)

Water Insoluble [3][5]

Ethanol Soluble (bluish-black solution) [3][5]

Benzene Soluble [3]

Toluene Soluble [3]

Oleic Acid Very Soluble [2]

Stearic Acid Very Soluble [2]

Synthesis and Manufacturing
The industrial production of Solvent Black 5 generally involves the high-temperature reaction

of aniline and its derivatives with nitrobenzene in the presence of a catalyst. The exact

composition of the final mixture is dependent on the reaction conditions.[7]

Two common manufacturing methods are:

Heating a mixture of nitrobenzene, aniline, and aniline hydrochloride with iron or copper at

180-200 °C.[3][4]

Heating nitrophenols or nitrocresols with aniline, aniline hydrochloride, and a small amount of

iron at 180-200 °C.[3][4]

The resulting product is then processed to yield the spirit-soluble base.[8]

Experimental Protocols
Due to the nature of Solvent Black 5 as a complex mixture, specific, standardized

experimental protocols are not readily available in the public domain. However, general

methodologies for the analysis of similar dyes can be adapted.

General Protocol for Determining UV-Visible Spectrum
Preparation of Stock Solution: Accurately weigh a small amount of Solvent Black 5 and

dissolve it in a suitable solvent, such as ethanol, to prepare a stock solution of known
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concentration.

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to

obtain concentrations that will give absorbance readings within the linear range of the

spectrophotometer (typically 0.1 to 1.0 AU).

Spectrophotometric Analysis: Using a UV-Visible spectrophotometer, scan the absorbance of

each working solution over a wavelength range of approximately 200-800 nm, using the pure

solvent as a blank.

Determination of λmax: Identify the wavelength at which the maximum absorbance occurs

(λmax).

General Protocol for Qualitative Solubility Assessment
Sample Preparation: Place a small, accurately weighed amount of Solvent Black 5 (e.g., 10

mg) into a series of labeled test tubes or vials.

Solvent Addition: To each tube, add a measured volume (e.g., 1 mL) of a different solvent to

be tested.

Agitation: Vigorously agitate each mixture using a vortex mixer or by shaking for a

predetermined amount of time (e.g., 5 minutes) at a controlled temperature.

Observation: Visually inspect each tube for the dissolution of the solid. The degree of

solubility can be qualitatively described as insoluble, sparingly soluble, or soluble.

Visualizations
Caption: General chemical structure of the phenazine core present in Solvent Black 5
components.
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General Synthesis Workflow for Solvent Black 5

Reactants:
Aniline, Nitrobenzene,
Aniline Hydrochloride

High-Temperature Reaction
(180-200 °C)

Catalyst:
Iron or Copper

Neutralization and
Purification

Solvent Black 5
(Nigrosine Spirit Soluble)

Click to download full resolution via product page

Caption: A simplified workflow illustrating the general manufacturing process of Solvent Black
5.

Applications in Research and Development
Solvent Black 5 and its components are utilized in various industrial and research

applications:

Staining: In microbiology, it is used for negative staining of bacteria and other

microorganisms.[1]

Inks and Coatings: It is a key colorant in marker pen inks, printing inks, and lacquers due to

its solubility in organic solvents and deep black color.[1]

Plastics and Resins: Solvent Black 5 is used to color various plastics and synthetic resins.
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Charge Control Agents: Due to their electrostatic properties, nigrosine dyes are used as

charge control agents in toners for electrophotography.[9]

Conclusion
Solvent Black 5 is a widely used solvent-soluble black dye that is a complex mixture of

phenazine-based compounds. Its utility stems from its excellent solubility in organic media and

its intense color. For researchers and professionals, it is crucial to recognize its nature as a

mixture, which accounts for the variability in its reported physical properties. The general

methodologies for synthesis and analysis provided in this guide offer a foundational

understanding for working with this versatile colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Solvent Black 5:
Chemical Properties and Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077087#what-is-solvent-black-5-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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